Cas no 110865-06-0 (4H-1-Benzopyran-4-one, 5,7-bis(benzoyloxy)-2-phenyl-)

110865-06-0 structure
Product name:4H-1-Benzopyran-4-one, 5,7-bis(benzoyloxy)-2-phenyl-
4H-1-Benzopyran-4-one, 5,7-bis(benzoyloxy)-2-phenyl- Chemical and Physical Properties
Names and Identifiers
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- 4H-1-Benzopyran-4-one, 5,7-bis(benzoyloxy)-2-phenyl-
- (5-benzoyloxy-4-oxo-2-phenylchromen-7-yl) benzoate
- 4-Oxo-2-phenyl-4H-chromene-5,7-diyl dibenzoate
- 110865-06-0
- 5-(benzoyloxy)-4-oxo-2-phenyl-4H-chromen-7-yl benzoate
- DTXSID70451525
- CHEMBL3121616
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- Inchi: InChI=1S/C29H18O6/c30-23-18-24(19-10-4-1-5-11-19)34-25-16-22(33-28(31)20-12-6-2-7-13-20)17-26(27(23)25)35-29(32)21-14-8-3-9-15-21/h1-18H
- InChI Key: XGEYPCLLAKGAQQ-UHFFFAOYSA-N
- SMILES: O=C(Oc1cc(OC(=O)c2ccccc2)c2c(c1)oc(cc2=O)-c1ccccc1)c1ccccc1
Computed Properties
- Exact Mass: 462.11034
- Monoisotopic Mass: 462.11033829g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 35
- Rotatable Bond Count: 7
- Complexity: 800
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5.1
- Topological Polar Surface Area: 78.9Ų
Experimental Properties
- PSA: 78.9
4H-1-Benzopyran-4-one, 5,7-bis(benzoyloxy)-2-phenyl- Related Literature
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Nakia Maulucci,Francesco De Riccardis,Cinzia Barbara Botta,Agostino Casapullo,Elena Cressina,Massimo Fregonese,Paolo Tecilla,Irene Izzo Chem. Commun., 2005, 1354-1356
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Chandrashekhar D. Bobade,Semonti Nandi,Narendra R. Kale,Shashwat S. Banerjee,Yuvraj N. Patil,Jayant J. Khandare Nanoscale Adv., 2020,2, 2315-2325
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Régis Boehringer,Philippe Geoffroy,Michel Miesch Org. Biomol. Chem., 2015,13, 6940-6943
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4. Back matter
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Teis Joranger,Jens V. Kildgaard,Solvejg Jørgensen,Jonas Elm,Kurt V. Mikkelsen Phys. Chem. Chem. Phys., 2019,21, 17274-17287
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